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Compound of Interest

Compound Name: Arsenic pentoxide

Cat. No.: B151744

An In-depth Technical Guide to Diarsenic Pentoxide (As205)

This guide provides comprehensive information on the chemical properties, synthesis, and
analysis of diarsenic pentoxide (Asz20s), also known as arsenic(V) oxide. It is intended for
researchers, scientists, and professionals in drug development and related fields.

Core Properties of Diarsenic Pentoxide

Diarsenic pentoxide is a white, glassy, and deliquescent solid.[1] It is a highly toxic inorganic
compound and finds limited commercial application due to its instability.[1] It is more common
to find arsenic in its +3 oxidation state as arsenic trioxide (As203).[1]

Below is a summary of the key quantitative data for As20s:
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Property Value Citations
Chemical Formula As20s [L][2][3][4][5]
Molar Mass 229.84 g/mol [11[2][4]1[5]16]
CAS Number 1303-28-2 [112][3][41[5]
Density 4.32 g/cm?3 [1]

Melting Point 315 °C (decomposes) [1][3][5]
Solubility in Water 65.8 g/100 mL (20 °C) [1107]
Appearance White, hygroscopic powder [11[4115]

Synthesis of Diarsenic Pentoxide

The synthesis of diarsenic pentoxide can be achieved through several methods, primarily
involving the oxidation of arsenic or arsenic trioxide.

Experimental Protocols

1. Oxidation of Arsenic Trioxide with an Oxidizing Agent:

A common laboratory-scale synthesis involves the oxidation of arsenic trioxide (As203) with a
strong oxidizing agent such as nitric acid, ozone, or hydrogen peroxide.[1][5]

o General Procedure: Arsenic trioxide is treated with an excess of the oxidizing agent. For
instance, when using nitric acid, the arsenic trioxide is carefully reacted with concentrated
nitric acid. The mixture is then heated to drive off nitrogen oxides and excess water, leading
to the formation of arsenic acid. Subsequent dehydration of the arsenic acid at temperatures
above 200°C yields diarsenic pentoxide.[4][8]

2. Direct Oxidation of Arsenic Trioxide:

Diarsenic pentoxide can also be prepared by heating arsenic trioxide under a high pressure of
oxygen.[4][8] This reaction is reversible.[1]

3. Roasting of Arsenic Sulfide Ores:
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On an industrial scale, diarsenic pentoxide can be produced by the roasting of arsenic-
containing minerals like orpiment (As2Ss).[1]

The following diagram illustrates the primary synthesis pathways for diarsenic pentoxide.
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Caption: Primary synthesis pathways for diarsenic pentoxide (Asz205).

Analytical Methods for Diarsenic Pentoxide

The determination of diarsenic pentoxide, especially in the presence of arsenic trioxide,
requires specific analytical procedures.

Experimental Protocols

1. Selective Dissolution and ICP-AES Analysis:

A method for the quantitative analysis of a mixture of diarsenic pentoxide and arsenic trioxide
is based on their differential solubility in ethanol.[9]

o Sample Preparation: The sample is first crushed to a fine powder.

o Extraction: Diarsenic pentoxide is selectively extracted from the sample using ethanol, in
which arsenic trioxide is sparingly soluble.

o Digestion: The ethanol extract containing the dissolved diarsenic pentoxide is subjected to
acid digestion.

e Analysis: The arsenic content in the digested extract is determined using an Inductively
Coupled Plasma Atomic Emission Spectrometer (ICP-AES). The total arsenic content of the
original sample is determined separately after complete digestion.

o Calculation: The arsenic content from the ethanol extract corresponds to the amount of
diarsenic pentoxide. The arsenic content of the arsenic trioxide is calculated by subtracting
the diarsenic pentoxide's arsenic content from the total arsenic content. The final
concentrations of both oxides are then determined by molecular weight conversion.[9]

The logical workflow for this analytical procedure is depicted in the following diagram.
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Caption: Analytical workflow for a mixture of As20s and As20s.
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Chemical Reactions and Signaling Pathways

Diarsenic pentoxide readily dissolves in water to form arsenic acid (HzAsOa4).[2][5][10] This
reaction is a key aspect of its environmental and toxicological profile. Upon heating, it
decomposes to arsenic trioxide and oxygen.[5][10]

The following diagram illustrates the hydrolysis of diarsenic pentoxide.
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Caption: Hydrolysis of diarsenic pentoxide to form arsenic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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